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Compound of Interest

Compound Name: Tenofovir alafenamide-d6

Cat. No.: B15565511

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available

Tenofovir alafenamide-d6 (TAF-d6) standards. It is designed to assist researchers, scientists,

and drug development professionals in sourcing, understanding, and utilizing these critical

reagents for bioanalytical and pharmacokinetic studies. This guide details the specifications of

available standards, outlines common experimental protocols for their use, and illustrates the

metabolic pathway of Tenofovir alafenamide.

Commercially Available Tenofovir Alafenamide-d6
Standards
The use of stable isotope-labeled internal standards is paramount for achieving accuracy and

precision in quantitative bioanalysis using mass spectrometry. Tenofovir alafenamide-d6
serves as an ideal internal standard for the quantification of Tenofovir alafenamide and its

metabolites. Several suppliers offer TAF-d6 and related deuterated standards. The following

tables summarize the key specifications of these commercially available products.
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Supplier
Product
Name

Catalog
Number

CAS
Number
(Unlabeled)

Molecular
Formula

Molecular
Weight (
g/mol )

Daicel

Pharma

Standards

Tenofovir

Alafenamide

– D6

DCTI-A-

000101
379270-37-8

C₂₁H₂₃D₆N₆O

₅P
482.51

BOC

Sciences

Tenofovir

Alafenamide-

[d6]

(possibility 1)

BLP-004579
1948247-77-

5 (Labeled)

C₂₁H₂₃D₆N₆O

₅P
482.5

Cayman

Chemical
Tenofovir-d6 21071

1020719-94-

1 (Labeled)

C₉H₈D₆N₅O₄

P
293.3

Note: Cayman Chemical's Tenofovir-d6 is a metabolite standard, not the deuterated form of the

prodrug Tenofovir Alafenamide.

Table 1: Specifications of Commercially Available Tenofovir Alafenamide-d6 and Related

Standards.[1][2]

Supplier Purity Specification Isotopic Purity Storage Conditions

Daicel Pharma

Standards

Data not publicly

available; a sample

Certificate of Analysis

can be requested.

Not specified. 2-8 °C

BOC Sciences
Information available

upon inquiry.
Not specified.

Information available

upon inquiry.

Cayman Chemical
≥99% deuterated

forms (d₁-d₆)
≥99% -20°C

Table 2: Quality and Storage Specifications for Tenofovir Alafenamide-d6 and Related

Standards.[1][3]
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Experimental Protocols: Bioanalytical Methods
Using Deuterated Standards
Tenofovir alafenamide-d6 and other deuterated analogs are frequently employed as internal

standards in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the

pharmacokinetic analysis of Tenofovir alafenamide and its primary metabolite, Tenofovir. These

methods are crucial for determining drug concentrations in biological matrices such as human

plasma.

Example Protocol: Simultaneous Determination of
Tenofovir Alafenamide and Tenofovir in Human Plasma
by UPLC-MS/MS
This protocol is a composite based on published methodologies and serves as a representative

example.[4][5][6]

1. Sample Preparation (Protein Precipitation)

To 200 µL of human plasma, add an internal standard working solution containing Tenofovir

alafenamide-d5 and Tenofovir-d6.[4][5]

Precipitate proteins by adding a suitable organic solvent (e.g., acetonitrile or methanol).

Vortex the mixture thoroughly.

Centrifuge to pellet the precipitated proteins.

Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

Reconstitute the residue in the mobile phase for injection into the UPLC-MS/MS system.

2. Liquid Chromatography Conditions
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Parameter Specification

Column
Waters Acquity UPLC HSS T3 (100 x 2.1 mm,

1.8 µm) or equivalent

Mobile Phase A
2 mM ammonium acetate with 0.1% formic acid

in water

Mobile Phase B Acetonitrile

Flow Rate 0.4 mL/min

Gradient
A time-programmed gradient elution is typically

used.

Column Temperature 40 °C

Injection Volume 5-10 µL

Table 3: Typical UPLC Parameters.[4][5]

3. Mass Spectrometry Conditions

Parameter Specification

Ionization Mode Electrospray Ionization (ESI), Positive

Detection Mode Multiple Reaction Monitoring (MRM)

MRM Transitions
Tenofovir Alafenamide: m/z 477.2 →

346.1Tenofovir: m/z 288.1 → 176.1

Internal Standards TAF-d5 and TFV-d6 are commonly used.

Table 4: Typical Mass Spectrometry Parameters.[4][6]

4. Method Validation

The method should be validated according to regulatory guidelines, assessing parameters

such as linearity, accuracy, precision, selectivity, and stability.[4][5]
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Below is a workflow diagram illustrating the typical bioanalytical process.

Plasma Sample Collection

Addition of Deuterated
Internal Standard (TAF-d6)

Protein Precipitation
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Mobile Phase

UPLC-MS/MS Injection
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Click to download full resolution via product page
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Bioanalytical Workflow for TAF Quantification

Intracellular Activation Pathway of Tenofovir
Alafenamide
Tenofovir alafenamide is a prodrug that is converted to its pharmacologically active form,

Tenofovir diphosphate, within target cells.[7] This intracellular activation is a multi-step process

involving several enzymes. Understanding this pathway is crucial for interpreting

pharmacokinetic and pharmacodynamic data.

The following diagram illustrates the key steps in the intracellular activation of Tenofovir

alafenamide.
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Intracellular Activation of Tenofovir Alafenamide
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The activation begins with the cellular uptake of TAF. Inside the cell, it is hydrolyzed by

enzymes such as Cathepsin A in lymphocytes or Carboxylesterase 1 (CES1) in hepatocytes to

form a Tenofovir-alanine conjugate.[8] This intermediate is then converted to Tenofovir.

Subsequently, Tenofovir undergoes two phosphorylation steps, catalyzed by adenylate kinase 2

and nucleoside diphosphate kinase, to yield the active metabolite, Tenofovir diphosphate (TFV-

DP).[7] TFV-DP acts as a competitive inhibitor of the viral reverse transcriptase, leading to

chain termination and inhibition of viral replication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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